3-Oxo-1,3-dihydroisobenzofuran-5-carbonitrile

Description

3-Oxo-1,3-dihydroisobenzofuran-5-carbonitrile, also known as 3-Oxo-1,3-dihydro-2-benzofuran-5-carbonitrile, is a chemical compound with the molecular formula C9H5NO2 and a molecular weight of 159.14 g/mol. The synthesis of 3-Oxo-1,3-dihydroisobenzofuran-5-carbonitrile typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of phthalic anhydride with potassium cyanide in the presence of a suitable catalyst. Industrial production methods for this compound are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The reaction conditions are optimized for efficiency and yield, and advanced purification techniques such as column chromatography may be employed to ensure high purity of the final product.

This compound undergoes various chemical reactions, including oxidation, reduction, and nucleophilic substitution, making it a versatile intermediate in organic synthesis. Oxidation can convert it into corresponding carboxylic acids, while reduction can transform the nitrile group into primary amines. Nucleophilic substitution reactions are also possible, particularly at the nitrile group. Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3), while reducing agents such as lithium aluminum hydride (LiAlH4) and hydrogen gas (H2) in the presence of a catalyst are frequently employed.

3-Oxo-1,3-dihydroisobenzofuran-5-carbonitrile has a wide range of applications in scientific research, including use as an intermediate in the synthesis of complex organic molecules, study for potential biological activities, investigation for potential therapeutic properties, and utilization in the production of specialty chemicals and materials. It has also been explored for its anti-haemorrhagic activity against viper venom, demonstrating inhibitory effects on snake venom metalloproteinases (SVMPs). Similar compounds include 1-Oxo-1,3-dihydroisobenzofuran-5-carbonitrile and (3-氧代-1,3-二氢异苯并呋喃-1-基)膦酸二甲酯.

• CAS No.: 89877-62-3
• Product Name: 3-Oxo-1,3-dihydroisobenzofuran-5-carbonitrile
• Molecular Formula: C9H5NO2
• Molecular Weight: 159.14 g/mol
• IUPAC Name: 3-oxo-1H-2-benzofuran-5-carbonitrile
• Standard InChI: InChI=1S/C9H5NO2/c10-4-6-1-2-7-5-12-9(11)8(7)3-6/h1-3H,5H2
• Standard InChIKey: SHFPTPKYWROKQJ-UHFFFAOYSA-N
• SMILES: C1C2=C(C=C(C=C2)C#N)C(=O)O1
• Canonical SMILES: C1C2=C(C=C(C=C2)C#N)C(=O)O1
• Synonyms: 1,3-Dihydro-1-oxoisobenzofuran-6-carbonitrile
• PubChem Compound: 13289562
• Last Modified: Sep 14 2023